Cas no 1196154-49-0 (Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride)

Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride structure
1196154-49-0 structure
Product Name:Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride
CAS No:1196154-49-0
MF:C9H14ClN3O3
MW:247.678761005402
CID:2616630
Update Time:2023-08-07

Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-aminoethyl)-6-oxo-1H-pyrimidine-5-carboxylate,hydrochloride
    • ETHYL 2-(2-AMINOETHYL)-4-HYDROXYPYRIMIDINE-5-CARBOXYLATE HYDROCHLORIDE
    • AB63328
    • Ethyl 2-(2-aminoethyl)-4-hydroxypyrimidine-5-carboxylate hydrochloride
    • Inchi: 1S/C9H13N3O3.ClH/c1-2-15-9(14)6-5-11-7(3-4-10)12-8(6)13;/h5H,2-4,10H2,1H3,(H,11,12,13);1H
    • InChI Key: KTNCDBCQEDQWMI-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1=CN=C(CCN)NC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Topological Polar Surface Area: 93.8
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